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Compound of Interest

Compound Name: 2-(Azetidin-3-yl)-5-nitropyridine

Cat. No.: B13583033

Get Quote

Executive Safety Directive
Status: Hazardous Chemical Waste (Toxic, Irritant, Potentially Reactive). Immediate Action:

Segregate from acidic waste streams and strong oxidizers.[1] Disposal Method: High-

temperature incineration via a licensed hazardous waste contractor. Prohibition: Do NOT

dispose of down the drain, in municipal trash, or by bench-top chemical neutralization.

Technical Hazard Assessment (The "Why")
To dispose of 2-(Azetidin-3-yl)-5-nitropyridine (CAS: 1045335-17-8) safely, one must

understand the structural motifs that dictate its reactivity and stability. This is not merely

"organic waste"; it is a scaffold containing high-energy features.

A. The Azetidine Moiety (Ring Strain)
The azetidine ring is a four-membered nitrogen heterocycle with significant ring strain energy

(~26 kcal/mol).

Risk: While kinetically stable at room temperature, the ring is susceptible to acid-catalyzed

ring opening.
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Operational Implication: Never dispose of this compound in waste containers containing

strong mineral acids (e.g., HCl, H₂SO₄). The protonation of the azetidine nitrogen followed by

nucleophilic attack can trigger an exothermic ring-opening reaction, potentially pressurizing

the waste container.

B. The Nitropyridine Moiety
The 5-nitropyridine group introduces electron deficiency and potential toxicity.

Risk: Nitroaromatics are often classified as potential mutagens and can be energetic if

subjected to extreme heat or shock, although this specific derivative is generally stable.

Operational Implication: Segregate from strong reducing agents (e.g., hydrazine, hydrides) to

prevent uncontrolled reduction reactions.

Property Value/Description Disposal Relevance

Physical State Solid (Powder/Crystalline)

Minimizes volatility; lowers

flammability risk compared to

liquid azetidine.

Molecular Formula C₈H₉N₃O₂
High Nitrogen/Oxygen content;

suitable for incineration.

Acidity/Basicity Secondary Amine (Basic)

Incompatible with Acids. Will

form salts or ring-open

exothermically.

Hazard Class Irritant / Toxic (Class 6.1)
Requires "Toxic" hazard

labeling.

Pre-Disposal Stabilization & Handling
Before moving the material to the waste stream, ensure it is in a stable state.

Quenching (Only if reactive intermediate): If the compound is in a reaction mixture with

residual reagents (e.g., acid chlorides, hydrides), quench the reagents first carefully. If the

compound is pure, no quenching is required; dispose of it as solid waste.
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Solid Waste Packaging:

Place the solid material in a clear, wide-mouth glass or HDPE jar.

Do not use metal cans (corrosion risk from potential hydrolysis products).

Double-bagging in 6-mil polyethylene bags is recommended for larger quantities (>50g) to

prevent dust inhalation.

Liquid Waste (Solutions):

If dissolved in solvent (e.g., DMSO, Methanol), ensure the solvent is compatible with the

waste stream.

Crucial: Verify the pH of the liquid waste is Neutral to Basic (pH 7-10). If acidic, neutralize

carefully with Sodium Bicarbonate before adding the azetidine derivative to avoid in-drum

reaction.

Step-by-Step Disposal Workflow
Phase 1: Segregation
Correct segregation is the primary defense against waste accidents.

Stream A (Preferred): Solid Hazardous Waste (Toxic/Irritant).

Stream B (Solutions): Non-Halogenated Organic Solvents (if in MeOH/EtOH) or Halogenated

Solvents (if in DCM).

Stream C (FORBIDDEN): Acidic Waste, Oxidizing Waste.[1]

Phase 2: Labeling
Affix a hazardous waste label with the following specific details. Do not use generic identifiers

like "Organic Waste."

Chemical Name: 2-(Azetidin-3-yl)-5-nitropyridine

Constituents: 100% (if pure) or list Solvent %
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Hazard Checkboxes: [x] Toxic [x] Irritant

Phase 3: Storage & Handoff
Store the container in a Satellite Accumulation Area (SAA) until pickup.

Temperature: Ambient is acceptable, but cool storage (4°C) is preferred if the waste will sit

for >30 days, to minimize slow decomposition.

Secondary Containment: Must be used to capture any potential leaks.[2]

Visual Decision Logic
The following diagram illustrates the critical decision-making process for disposing of this

specific compound, emphasizing the prevention of acid-compatibility errors.
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Waste Material:
2-(Azetidin-3-yl)-5-nitropyridine

Physical State?

Solid (Pure/Residue)

Solid

Solution/Reaction Mix

Liquid

Package in Glass/HDPE Jar
Label: Toxic Solid

Is solution Acidic?

Neutralize with NaHCO3
(Prevent Ring Opening)

Yes (pH < 7)

Solvent Type?

No (pH ≥ 7)

Halogenated Waste Stream
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Stream
(e.g., MeOH, DMSO)

No Halogens

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating azetidine-nitropyridine waste, highlighting the critical

neutralization step for acidic solutions.

Emergency Spill Procedures
If a spill occurs during the disposal process:

Evacuate & Ventilate: The dust may be irritating to the respiratory tract (nitropyridine hazard).

[3]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[2] If powder is fine/dusty, use an N95

or P100 respirator.

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

jar.

Liquids: Absorb with vermiculite or sand.[4][5] Do not use sawdust (nitropyridines are

oxidizers; mixing with organic combustibles like sawdust is a fire risk).

Decontamination: Wipe the surface with a mild soap solution. Do not use bleach (potential

reaction with amines).

Regulatory & Compliance Notes
RCRA Classification (USA): While not explicitly P-listed or U-listed, this waste should be

characterized as D001 (Ignitable, if in solvent) or treated as characteristic hazardous waste

due to toxicity.

Shipping for Disposal: Ensure the waste manifest lists it under the appropriate UN number if

shipping pure substance (likely UN 2811, Toxic solid, organic, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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